Cas no 21278-54-6 (Benzene,1-nitro-4-(3-phenoxypropoxy)-)

• Product Name: Benzene,1-nitro-4-(3-phenoxypropoxy)-
• CAS No: 21278-54-6
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 289425
• PubChem ID: 289822
• Update Time: 2025-04-19

Benzene,1-nitro-4-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(3-phenoxypropoxy)-
• 1-nitro-4-(3-phenoxypropoxy)benzene
• AC1L6CJY
• AC1Q20Y1
• AG-J-62823
• AR-1C4872
• CTK4E6335
• NSC152119
• 21278-54-6
• NSC-152119
• DTXSID00302612

• Inchi： 1S/C15H15NO4/c17-16(18)13-7-9-15(10-8-13)20-12-4-11-19-14-5-2-1-3-6-14/h1-3,5-10H,4,11-12H2
• InChI Key： HZJOEFOOGWNEJW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 428.5°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.575
• PSA: 61.6
• LogP: 3.96590